Cas no 1804201-48-6 (2-Ethoxy-6-mercaptobenzo[d]oxazole)

• Product Name: 2-Ethoxy-6-mercaptobenzo[d]oxazole
• CAS No: 1804201-48-6
• MF: C₉H₉NO₂S
• MW: 195.238260984421
• CID: 4819803
• Update Time: 2025-05-24

2-Ethoxy-6-mercaptobenzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 2-Ethoxy-6-mercaptobenzo[d]oxazole

• Inchi： 1S/C9H9NO2S/c1-2-11-9-10-7-4-3-6(13)5-8(7)12-9/h3-5,13H,2H2,1H3
• InChI Key： MABNZIVLXUBNDV-UHFFFAOYSA-N
• SMILES： SC1C=CC2=C(C=1)OC(=N2)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 179
• XLogP3: 2.6
• Topological Polar Surface Area: 36.3

Additional information on 2-Ethoxy-6-mercaptobenzo[d]oxazole

Introduction to 2-Ethoxy-6-mercaptobenzo[d]oxazole (CAS No. 1804201-48-6)

2-Ethoxy-6-mercaptobenzo[d]oxazole, identified by its Chemical Abstracts Service (CAS) number 1804201-48-6, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzo[d]oxazole family, a class of molecules known for their broad spectrum of biological activities. The presence of both an ethoxy group and a thiol (mercapto) functional group on the benzodioxole core imparts unique chemical and pharmacological properties, making it a promising candidate for further investigation in drug discovery and development.

The structural features of 2-Ethoxy-6-mercaptobenzo[d]oxazole contribute to its potential as a bioactive molecule. The benzodioxole scaffold is a common motif in natural products and pharmaceuticals, exhibiting diverse biological functions, including antimicrobial, anti-inflammatory, and anticancer activities. The ethoxy group at the 2-position enhances lipophilicity, which can improve membrane permeability and oral bioavailability, while the thiol group at the 6-position serves as a versatile handle for further chemical modifications. These modifications can be exploited to develop novel derivatives with enhanced potency and selectivity.

In recent years, there has been growing interest in exploring the pharmacological potential of benzo[d]oxazole derivatives. Several studies have demonstrated that modifications at the 5- and 6-positions of the benzodioxole ring can significantly alter biological activity. For instance, derivatives with sulfur-containing heterocycles have shown promising results in inhibiting specific enzymes and receptors involved in disease pathways. The thiol group in 2-Ethoxy-6-mercaptobenzo[d]oxazole provides a unique opportunity to investigate its role in redox-sensitive signaling pathways, which are implicated in various pathological conditions.

One of the most compelling aspects of 2-Ethoxy-6-mercaptobenzo[d]oxazole is its potential application in modulating inflammatory responses. Chronic inflammation is a hallmark of many diseases, including cancer, autoimmune disorders, and cardiovascular diseases. The thiol group has been shown to interact with redox-sensitive proteins and enzymes, such as protein kinase C (PKC) and mitogen-activated protein kinases (MAPKs), which are key regulators of inflammatory processes. By targeting these pathways, 2-Ethoxy-6-mercaptobenzo[d]oxazole may offer a novel therapeutic approach to modulate inflammation.

Furthermore, the ethoxy group at the 2-position can be utilized to develop prodrugs or conjugates that enhance delivery or target specificity. Prodrug strategies involve converting a less soluble or poorly absorbed active compound into a more favorable form that can be easily administered and then converted back into the active form inside the body. This approach can improve pharmacokinetic properties such as solubility, bioavailability, and tissue distribution. Additionally, conjugation with targeting ligands can enhance specificity for certain tissues or cells, reducing off-target effects and improving therapeutic efficacy.

The synthesis of 2-Ethoxy-6-mercaptobenzo[d]oxazole involves multi-step organic transformations that highlight its synthetic versatility. The introduction of the ethoxy group typically requires nucleophilic substitution reactions using ethylating agents under controlled conditions. The installation of the thiol group can be achieved through lithiation followed by quenching with hydrogen sulfide or via direct mercaptation reactions using sodium hydrosulfide. These synthetic routes provide access to various derivatives by allowing modifications at different positions on the benzodioxole core.

Recent advances in computational chemistry have enabled more efficient virtual screening and design of bioactive molecules like 2-Ethoxy-6-mercaptobenzo[d]oxazole. Molecular docking studies have been used to predict binding interactions with target proteins, providing insights into potential mechanisms of action. These computational approaches complement experimental efforts by identifying promising candidates for further validation. Additionally, structure-based drug design techniques have been employed to optimize lead compounds by predicting how structural changes will affect binding affinity and selectivity.

The pharmacological profile of 2-Ethoxy-6-mercaptobenzo[d]oxazole has been preliminarily explored in several in vitro assays. Initial studies have shown that this compound exhibits inhibitory activity against certain enzymes implicated in cancer progression, such as tyrosine kinases and cyclin-dependent kinases (CDKs). Furthermore, its ability to modulate redox-sensitive signaling pathways suggests potential applications in treating oxidative stress-related diseases. These findings underscore the importance of further investigation into its biological activities and mechanisms.

In conclusion,2-Ethoxy-6-mercaptobenzo[d]oxazole (CAS No. 1804201-48-6) is a structurally interesting compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a versatile scaffold for developing novel therapeutic agents targeting various disease pathways. Continued exploration of its pharmacological properties will likely uncover new opportunities for drug discovery and development in the future.